2-{[1-(4-Methylphenyl)ethyl]amino}-2-oxoethyl 3-chlorobenzoate

• IUPAC Name: [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] 3-chlorobenzoate
• InChI: InChI=1S/C18H18ClNO3/c1-12-6-8-14(9-7-12)13(2)20-17(21)11-23-18(22)15-4-3-5-16(19)10-15/h3-10,13H,11H2,1-2H3,(H,20,21)
• InChI Key: VVPBRSUUWJNNEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)COC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

The compound “2-{[1-(4-Methylphenyl)ethyl]amino}-2-oxoethyl 3-chlorobenzoate” is an organic compound containing an amide group (-CONH2), a chlorobenzoate group, and a methylphenyl group. The presence of these functional groups could give this compound various chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the amide and chlorobenzoate groups.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the amide group could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an amine. The chlorobenzoate group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar amide group and the nonpolar methylphenyl group.

Scientific Research Applications

Reactivity and Synthesis

• The reactivity of chloroacetylated β-enamino compounds, closely related to the structure of interest, has been explored for the synthesis of polyfunctionalized heterocyclic compounds. These studies contribute to the broader understanding of synthesizing complex molecules that could have various applications in medicinal chemistry and material science (Braibante et al., 2002).

Pharmacological Potential

• In pharmacological research, derivatives structurally related to 2-{[1-(4-Methylphenyl)ethyl]amino}-2-oxoethyl 3-chlorobenzoate have been synthesized and evaluated for their biological activities. This includes compounds with potential antioxidant, anti-inflammatory, and hepatoprotective activities, showcasing the diverse therapeutic applications these chemical structures might possess (Borik & Hussein, 2021).

Material Science Applications

• The compound and its related structures have been explored in material science for the creation of polymers with photoinducible properties. Such studies indicate the potential use of these chemical structures in developing materials for optical storage, highlighting the interdisciplinary applications ranging from data storage technologies to advanced materials engineering (Meng et al., 1996).

Chemical Synthesis and Methodology

• Research into the synthesis and reactivity of similar quinoline-3-carboxamide compounds, like laquinimod, provides insights into mechanistic pathways, including ketene formation and intramolecular proton transfers. Such studies are fundamental in organic synthesis, offering methodologies that could be applicable to the synthesis of a wide range of compounds, including 2-{[1-(4-Methylphenyl)ethyl]amino}-2-oxoethyl 3-chlorobenzoate (Jansson et al., 2006).

Analytical and Structural Chemistry

• The study of polymorphism in pharmaceutical compounds is crucial for understanding their physical and chemical properties, which directly impact their efficacy and stability. Research on polymorphic forms of compounds structurally related to the chemical of interest highlights the importance of solid-state characterization in drug development processes (Vogt et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its safety and environmental impact.